Cas no 14227-90-8 (b-L-Arabinopyranosyl bromide,2,3,4-triacetate)

b-L-Arabinopyranosyl bromide,2,3,4-triacetate structure
14227-90-8 structure
Product Name:b-L-Arabinopyranosyl bromide,2,3,4-triacetate
CAS No:14227-90-8
MF:C11H15BrO7
MW:339.136603593826
CID:139348
PubChem ID:640120
Update Time:2025-04-19

b-L-Arabinopyranosyl bromide,2,3,4-triacetate Chemical and Physical Properties

Names and Identifiers

    • b-L-Arabinopyranosyl bromide,2,3,4-triacetate
    • 2,3,4-TRI-O-ACETYL-Β-L-ARABINOPYRANOSYL BROMIDE
    • 2,3,4-Tri-O-acetyl-
    • 2,3,4-Tri-O-acetylarabinopyranosyl isothiocyanate
    • 2,3,4-tri-O-acetyl-D-fucopyranosyl bromide
    • 90245_FLUKA
    • AC1MIVWX
    • A-D-arabinopyranosyl isothiocyanate
    • per-O-acetyl-D-fucopyranosyl bromide
    • Tri-O-acetyl-β-L-arabinosylbromide
    • TRI-O-ACETYL-BETA-L-ARABINOSYLBROMIDE
    • .beta.-L-Arabinopyranosyl bromide, triacetate
    • 2,3,4-Tri-O-acetyl-beta-L-arabinopyranosylbromide
    • 2,3,4-Tri-O-acetyl-β-L-arabinopyranosyl bromide
    • F90233
    • 2,3,4-tri-O-acetyl-beta-arabinopyranosyl bromide
    • 2,3,4-tri-O-acetyl-beta-l-arabinopy-ranosyl bromide
    • 2,3,4-tri-o-acetyl-beta-l-arabinopyranosyl bromide
    • beta-L-arabinopyranosyl bromide, triacetate
    • SCHEMBL7155470
    • 14227-90-8
    • A902788
    • InChI=1/C11H15BrO7/c1-5(13)17-8-4-16-11(12)10(19-7(3)15)9(8)18-6(2)14/h8-11H,4H2,1-3H3/t8-,9-,10+,11-/m0/s
    • [(3S,4S,5R,6R)-4,5-diacetyloxy-6-bromooxan-3-yl] acetate
    • Inchi: 1S/C11H15BrO7/c1-5(13)17-8-4-16-11(12)10(19-7(3)15)9(8)18-6(2)14/h8-11H,4H2,1-3H3/t8-,9-,10+,11-/m0/s1
    • InChI Key: AVNRQUICFRHQDY-MMWGEVLESA-N
    • SMILES: Br[C@@H]1[C@@H]([C@H]([C@H](CO1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 338.00005
  • Monoisotopic Mass: 338.00012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 136-140 °C(lit.)
  • PSA: 88.13
  • Solubility: Not available

b-L-Arabinopyranosyl bromide,2,3,4-triacetate Security Information

  • Hazardous Material transportation number:UN 1759 8
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39-45
  • Hazardous Material Identification: C
  • Risk Phrases:R34
  • Safety Term:S26-36/37/39-45
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